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Compound of Interest
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Cat. No.: B15606711 Get Quote

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals,

understanding the specific procedures for waste management is paramount. This guide

provides essential safety and logistical information for the proper disposal of products identified

as "K67," acknowledging that this designation may apply to different chemical compositions.

It is imperative to consult the Safety Data Sheet (SDS) specific to the "K67" product in your

possession to ensure adherence to correct disposal protocols. The hazard profile and,

consequently, the disposal requirements can vary significantly between products with similar

names.

Identifying Your K67 Product
The name "K67" is used for various chemical products with different hazard classifications. The

initial step is to identify the nature of your specific K67 substance by reviewing its SDS.

Hazardous K67 (e.g., JP-K67): Often used as a printing ink for industrial marking, this

formulation is a highly flammable liquid and vapor. It is toxic if swallowed, in contact with

skin, or inhaled, and causes serious eye irritation.[1] Key hazardous components may

include methyl ethyl ketone (MEK).

Non-Hazardous K67: Some products, such as certain lubricating oils or drain cleaners, may

also be labeled K67. These are typically mixtures of inorganic and organic compounds in
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mineral oil or aqueous solutions of non-pathogenic bacteria and are classified as non-

hazardous.

Safety and Handling Precautions
Before initiating any disposal procedures, ensure all appropriate personal protective equipment

(PPE) is worn.

Precaution Category Recommendation Source

Eye/Face Protection
Safety glasses with side

shields or goggles.

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Chlorinated

polyethylene).

Skin and Body Protection Lab coat, protective clothing. [1]

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded,

use a NIOSH-approved

respirator.

[1]

Step-by-Step Disposal Procedures for Hazardous
K67
Disposal of hazardous chemical waste must comply with federal, state, and local regulations.[2]

The following steps provide a general guideline for the disposal of flammable and toxic K67
formulations.

Waste Collection:

Collect waste K67 in a designated, compatible, and properly labeled hazardous waste

container.[3][4] The container should be made of a material that will not react with the

waste.

Ensure the container is kept tightly closed except when adding waste.[1][3][4]
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Do not mix K67 waste with other incompatible waste streams.[4] For example,

halogenated and non-halogenated solvent wastes should generally be kept separate.[3]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name of the contents.[3][4] Do not use abbreviations or chemical formulas.[4]

Indicate the date when the container becomes full.[3]

Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

sources of ignition such as heat, sparks, or open flames.[2][5]

Secondary containment should be used to prevent spills.[4]

Disposal Method:

Never dispose of hazardous K67 down the drain or in the regular trash.[2][3]

The recommended disposal method for flammable liquid waste is through a licensed

hazardous waste disposal contractor, who will typically use incineration.[2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal of the hazardous waste.[3]

Disposal Procedures for Non-Hazardous K67
For K67 products explicitly identified as non-hazardous by the manufacturer's SDS, disposal is

simpler but still requires care.

Confirmation of Non-Hazardous Status: Double-check the SDS to confirm that there are no

specific disposal requirements or hazards.[6]

Small Quantities: For some non-hazardous, water-soluble materials, disposal down the

sanitary sewer with copious amounts of water may be permissible.[3] However, always verify

this with your local regulations and institutional policies.
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Solid Waste: If the non-hazardous K67 is a solid or absorbed onto an inert material, it may

be acceptable for disposal in the regular trash.[3]

Consult EHS: When in doubt, always consult your institution's EHS department for guidance.

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates the general decision-making process for the proper disposal of

chemical waste like K67 in a laboratory setting.
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Start: Chemical Waste for Disposal

Consult Safety Data Sheet (SDS)

Identify Hazards

Hazardous Waste

Yes

Non-Hazardous Waste

No

Collect in Labeled, Compatible Container Check Local Regulations and Institutional Policy

Segregate Incompatible Wastes

Store in Designated Area

Arrange for EHS Pickup and Disposal

End: Proper Disposal Complete

Dispose via Sanitary Sewer or Trash (if permitted)

Click to download full resolution via product page

Logical workflow for chemical waste disposal.
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By following these guidelines and always prioritizing the information in the specific product's

SDS, laboratory professionals can ensure the safe and compliant disposal of K67 and other

chemical wastes, fostering a secure and environmentally conscious research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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